Cas no 1397922-61-0 (Pyrotinib dimaleate)

• Product Name: Pyrotinib dimaleate
• CAS No: 1397922-61-0
• MF: C₄₀H₃₉ClN₆O₁₁
• MW: 815.22
• CID: 4597019
• PubChem ID: 72710866
• Update Time: 2025-06-13

Pyrotinib dimaleate Chemical and Physical Properties

Names and Identifiers

• Pyrotinib Maleate
• (R,E)-N-(4-((3-chloro-4-(pyridin-2-ylmethoxy)phenyl)amino)-3-cyano-7-ethoxyquinolin-6-yl)-3-(1-methylpyrrolidin-2-yl)acrylamide maleate
• BCP29462
• (E)-N-[4-[[3-chloro-4-(2-pyridylmethoxy)phenyl]amino]-3-cyano-7-ethoxy-6-quinolyl]-3-[(2R)-1-methylpyrrolidin-2-yl]prop-2-enamide maleate
• Pyrotinib dimaleate
• (E)-N-[4-[[3-chloro-4-(2-pyridylmethoxy)phenyl]amino]-3-cyano-7-ethoxy-6-quinolyl]-3-[(2R)-1-methylpyrrolidin-2-yl]prop-2-enamide dimaleate
• SHR-1258 dimaleate
• UNII-85KUE857XM
• PYROTINIB MALEATE [WHO-DD]
• (Z)-but-2-enedioic acid;(E)-N-[4-[3-chloro-4-(pyridin-2-ylmethoxy)anilino]-3-cyano-7-ethoxyquinolin-6-yl]-3-[(2R)-1-methylpyrrolidin-2-yl]prop-2-enamide
• AKOS040735895
• HY-104065B
• 1397922-61-0
• KLHFGQSCVQPTIN-XUZAKNADSA-N
• Q27269653
• MS-31512
• CS-0046033
• 85KUE857XM
• SCHEMBL19512296
• 2-Propenamide, N-(4-((3-chloro-4-(2-pyridinylmethoxy)phenyl)amino)-3-cyano-7-ethoxy-6-quinolinyl)-3-((2R)-1-methyl-2-pyrrolidinyl)-, (2E)-, (2Z)-2-butenedioate (1:2)
• SHR1258 dimaleate
• G16295

• Inchi： 1S/C32H31ClN6O3.2C4H4O4/c1-3-41-30-17-27-25(16-28(30)38-31(40)12-10-24-8-6-14-39(24)2)32(21(18-34)19-36-27)37-22-9-11-29(26(33)15-22)42-20-23-7-4-5-13-35-23;2*5-3(6)1-2-4(7)8/h4-5,7,9-13,15-17,19,24H,3,6,8,14,20H2,1-2H3,(H,36,37)(H,38,40);2*1-2H,(H,5,6)(H,7,8)/b12-10+;2*2-1-/t24-;;/m1../s1
• InChI Key： KLHFGQSCVQPTIN-XUZAKNADSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C(C#N)C=NC2=CC(=C(C=C21)NC(/C=C/[C@H]1CCCN1C)=O)OCC)OCC1=CC=CC=N1.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 698.2255752 g/mol
• Monoisotopic Mass: 698.2255752 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 1080
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187
• Molecular Weight: 699.1

Pyrotinib dimaleate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Pyrotinib dimaleate

Comprehensive Overview of Pyrotinib Dimaleate (CAS No. 1397922-61-0): Mechanism, Applications, and Research Insights

Pyrotinib dimaleate (CAS No. 1397922-61-0) is a novel, small-molecule tyrosine kinase inhibitor (TKI) that has garnered significant attention in oncology research, particularly for the treatment of HER2-positive breast cancer. This compound, classified as a dual EGFR/HER2 inhibitor, demonstrates potent activity against human epidermal growth factor receptor 2 (HER2)-driven malignancies. Its unique chemical structure and mechanism of action differentiate it from earlier-generation TKIs like lapatinib, offering improved target selectivity and reduced off-target effects.

The rise of precision medicine and targeted cancer therapies has positioned Pyrotinib dimaleate as a promising candidate in clinical oncology. Recent studies highlight its efficacy in overcoming resistance to trastuzumab, a common challenge in HER2-positive metastatic breast cancer treatment. Researchers are particularly interested in its blood-brain barrier penetration capabilities, addressing the critical unmet need for treating brain metastases in advanced breast cancer patients.

From a molecular perspective, Pyrotinib dimaleate (CAS No. 1397922-61-0) irreversibly binds to the ATP-binding sites of EGFR and HER2 receptors, blocking downstream signaling pathways like PI3K/AKT/mTOR and RAS/RAF/MEK/ERK. This dual inhibition strategy has shown superior progression-free survival rates in phase III clinical trials compared to lapatinib-plus-capecitabine regimens. The drug's pharmacokinetic profile, including its oral bioavailability and metabolic stability, makes it suitable for long-term administration.

Current research trends explore combination therapies involving Pyrotinib dimaleate with other targeted agents or immunotherapies. Scientists are investigating its potential in treatment-naïve populations and examining biomarkers for patient stratification. The compound's adverse effect management, particularly regarding diarrhea and hand-foot syndrome, remains an active area of clinical optimization.

The pharmaceutical development of Pyrotinib dimaleate (CAS No. 1397922-61-0) reflects advancements in structure-based drug design. Its dimaleate salt formulation enhances solubility and bioavailability while maintaining chemical stability. Analytical methods for quality control, including HPLC purity testing and polymorph characterization, ensure batch-to-batch consistency in manufacturing.

Emerging data suggests potential applications beyond breast cancer, including HER2-mutated non-small cell lung cancer and gastric carcinomas. Ongoing translational research focuses on understanding acquired resistance mechanisms and developing next-generation inhibitors to address them. The compound's inclusion in major cancer treatment guidelines underscores its clinical relevance.

From a commercial perspective, Pyrotinib dimaleate represents a significant milestone in China's innovative drug development landscape. Its approval by the NMPA (2018) marked the first domestically developed HER2-targeted TKI for metastatic breast cancer. Global expansion efforts and cost-effectiveness analyses are shaping its market adoption in various healthcare systems.

Future directions for Pyrotinib dimaleate (CAS No. 1397922-61-0) research include exploring neoadjuvant applications, optimizing dosing schedules, and developing predictive companion diagnostics. The scientific community continues to investigate its potential in rare HER2-altered tumors and its role within treatment sequencing algorithms for advanced cancers.